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Compound of Interest

4-(2-Methoxyphenyl)-3-
Compound Name:
thiosemicarbazide

Cat. No.: B1331344

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological significance of 4-(2-methoxyphenyl)-3-thiosemicarbazide, identified
by CAS number 40207-02-1. This document is intended to serve as a valuable resource for
professionals in research and drug development.

Core Chemical and Physical Properties

4-(2-Methoxyphenyl)-3-thiosemicarbazide is an aryl thiourea compound. A summary of its
key physical and chemical properties is presented in the table below for easy reference. While
a specific boiling point and density for this compound are not readily available in the literature,
some computational predictions and data for structurally similar compounds are included for
context.
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Property Value Source
CAS Number 40207-02-1 N/A
N-(2-
IUPAC Name methoxyphenyl)hydrazinecarb [1]
othioamide
4-(o-Anisyl)-3-
thiosemicarbazide, 2-
Methoxyphenylthiosemicarbazi
Synonyms N/A
de, N-(2-
Methoxyphenyl)hydrazine-1-
carbothioamide
Molecular Formula CsH11N30S [1112]
Molecular Weight 197.26 g/mol [1][2]
Appearance Solid [1]
Melting Point 151 °C N/A
Boiling Point Not available N/A
Density Not available N/A
pKa (Predicted) 10.36 + 0.70 [3]

Storage Temperature

2-8°C, keep in a dark place,

sealed in dry

[1]

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 4-(2-methoxyphenyl)-3-

thiosemicarbazide is not extensively documented in publicly available literature, a general and

well-established method for the preparation of 4-substituted thiosemicarbazides can be

applied. This involves the nucleophilic addition of a hydrazine derivative to an isothiocyanate.

General Experimental Protocol: Synthesis of 4-
Arylthiosemicarbazides

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.mdpi.com/1420-3049/27/20/6977
https://www.mdpi.com/1420-3049/27/20/6977
https://www.scbt.com/p/4-2-methoxyphenyl-3-thiosemicarbazide-40207-02-1
https://www.mdpi.com/1420-3049/27/20/6977
https://www.scbt.com/p/4-2-methoxyphenyl-3-thiosemicarbazide-40207-02-1
https://www.mdpi.com/1420-3049/27/20/6977
https://wap.guidechem.com/encyclopedia/4-2-methoxyphenyl-3-thiosemica-dic326769.html
https://www.mdpi.com/1420-3049/27/20/6977
https://www.benchchem.com/product/b1331344?utm_src=pdf-body
https://www.benchchem.com/product/b1331344?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This protocol is a representative guide based on the synthesis of structurally related aryl

thiosemicarbazides.[4] Researchers should optimize the specific conditions for their needs.

Materials:

2-Methoxyphenyl isothiocyanate

Hydrazine hydrate

Absolute Ethanol

Deionized water

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-methoxyphenyl
isothiocyanate (1.0 equivalent) in absolute ethanol.

Cool the solution in an ice bath.
To the cooled and stirring solution, add hydrazine hydrate (1.1 equivalents) dropwise.

After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4
hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, the precipitated product is collected by vacuum filtration.

Wash the solid product with cold deionized water and then with a small amount of cold
ethanol.

Dry the purified 4-(2-methoxyphenyl)-3-thiosemicarbazide under vacuum.

Characterization

The synthesized compound should be characterized using standard analytical techniques to

confirm its identity and purity.
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Melting Point: Determined using a calibrated melting point apparatus.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups.
Key vibrational bands would include N-H stretching, C=S stretching, and aromatic C-H

stretching.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra recorded in a
suitable deuterated solvent (e.g., DMSO-de) are essential to elucidate the chemical structure.

Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compound.
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Reactants

Hydrazine Hydrate

2-Methoxyphenyl
Isothiocyanate

Rehction

Dissolve Isothiocyanate
in Ethanol

Dropwise Addition
of Hydrazine Hydrate
(in ice bath)

Stir at Room
Temperature (2-4h)

Work-up & |Purification

Vacuum Filtration

Wash with Cold
Water and Ethanol

Dry under Vacuum

Final Broduct

Click to download full resolution via product page

Caption: General biological activities of the thiosemicarbazide scaffold.
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Suppliers

4-(2-Methoxyphenyl)-3-thiosemicarbazide is available from several chemical suppliers for
research purposes. A non-exhaustive list of suppliers is provided below. Purity and available
guantities may vary.

e Sigma-Aldrich [1]* Santa Cruz Biotechnology [2]* Biosynth [5]* Apollo Scientific [6]* Xiamen
Equation Chemical Co., Ltd. [7]

Conclusion

4-(2-Methoxyphenyl)-3-thiosemicarbazide is a readily accessible chemical building block
with potential for further investigation in drug discovery and proteomics. While detailed
biological data for this specific compound is currently sparse, the broader class of
thiosemicarbazides demonstrates a wide range of promising biological activities. This technical
guide provides a foundational understanding of its properties and a starting point for
researchers interested in exploring its potential applications. Further studies are warranted to
fully elucidate the biological activity and mechanism of action of this particular molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 4-(2-Methoxyphenyl)-3-
thiosemicarbazide (CAS 40207-02-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331344#cas-number-40207-02-1-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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